methyl 4-benzyl-1H-pyrrole-3-carboxylate
Description
Methyl 4-benzyl-1H-pyrrole-3-carboxylate (MBPC) is a chemical compound of the pyrrole family. It is a colorless, odorless, and crystalline solid. MBPC is a synthetic compound that has been studied for its potential applications in various scientific fields such as drug discovery, synthetic biology, and biochemistry. MBPC has been found to be a useful reagent in organic synthesis. It is also used as a catalyst in many chemical reactions.
Scientific Research Applications
Precursor for Dimer Formation
“Methyl 4-benzyl-1H-pyrrole-3-carboxylate” could be used as a precursor for dimer formation. The molecules are assembled in centrosymmetric dimers via strong N–H…O hydrogen bonds. The dimers are gathered into chains via C–H…π intermolecular interactions .
Synthesis of Catalysts
This compound could be used in the synthesis of catalysts, specifically heme-related meso-free-porphyrins, which are used in oxidation reactions . Previous studies have shown that the corresponding manganese metallocomplexes presented an exceptional activity as epoxidation catalysts .
Medicinal Chemistry
Pyrrole subunits, such as “methyl 4-benzyl-1H-pyrrole-3-carboxylate”, have diverse applications in therapeutically active compounds. They are used in the production of fungicides, antibiotics, anti-inflammatory drugs, cholesterol reducing drugs, and antitumor agents .
Organic Chemical Synthesis Intermediate
“Methyl 4-benzyl-1H-pyrrole-3-carboxylate” is used as an organic chemical synthesis intermediate . This means it can be used in the production of a wide range of other chemical compounds.
Synthesis of Pyrazolo[3,4-b]pyridines
“Methyl 4-benzyl-1H-pyrrole-3-carboxylate” could potentially be used in the synthesis of Pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers . These compounds have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine .
Synthesis of Bio-molecules
Pyrroles are important bio-molecules with significant roles in human metabolism and are also preferred synthons in macromolecular chemistry . Therefore, “methyl 4-benzyl-1H-pyrrole-3-carboxylate” could be used in the synthesis of these bio-molecules.
properties
IUPAC Name |
methyl 4-benzyl-1H-pyrrole-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c1-16-13(15)12-9-14-8-11(12)7-10-5-3-2-4-6-10/h2-6,8-9,14H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLYNQUULCLJVSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CNC=C1CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-benzyl-1H-pyrrole-3-carboxylate | |
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